3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride

• IUPAC Name: 3-(3-amino-5-methylpyrazol-1-yl)benzonitrile;hydrochloride
• InChI: InChI=1S/C11H10N4.ClH/c1-8-5-11(13)14-15(8)10-4-2-3-9(6-10)7-12;/h2-6H,1H3,(H2,13,14);1H
• InChI Key: DOGLKFHRGPJFPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=CC(=C2)C#N)N.Cl
• Molecular Formula: C11H11ClN4
• Molecular Weight: 234.68 g/mol

Description

“3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride” is a chemical compound with the molecular formula C11H11ClN4. It’s an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of pyrazoles and their derivatives has been a topic of interest in medicinal chemistry. Traditional procedures used in the synthesis of pyrazoles involve reactions with various metal catalysts in acetic acid and acetonitrile solvents. The presence of a trifluoromethyl group on the vinyl ketones and the thiocarboxyamide group on the dinucleophile (thiosemicarbazide) was the determining factor of the regiochemistry of the reaction.

Molecular Structure Analysis

Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure. Unsubstituted pyrazole can be represented in three tautomeric forms.

Chemical Reactions Analysis

Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities. They react with various compounds to form different derivatives.

Physical And Chemical Properties Analysis

The molecular weight of “3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride” is 253.28 g/mol. Other physical and chemical properties such as solubility, melting point, etc., are not explicitly mentioned in the sources I found.

Scientific Research Applications

Synthesis of Novel Compounds

• A novel synthesis method for 4-(5-substituted amino methyl)-1H-tetrazol-1-yl)benzonitriles from p-aminobenzonitrile was developed, offering a straightforward and efficient way to create biologically potent, highly substituted tetrazole derivatives (Rao, Gopal Rao, & Prasanna, 2014).

Corrosion Inhibition

• Pyrazole derivatives, including 3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride, have shown effectiveness as corrosion inhibitors for steel in hydrochloric acid, providing significant protection at certain concentrations (Herrag, Chetouani, Elkadiri, Hammouti, & Aouniti, 2007).

Biological Activity

• Chemical modification of pyrazole compounds, including those similar to 3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride, led to the creation of novel adenosine analogs, some of which showed no cytotoxicity in vitro against certain cell lines, indicating potential for biomedical applications (Berry, Wotring, Drach, & Townsend, 1994).

Structural and Spectral Studies

• Studies on η5 and η6-cyclic π-perimeter hydrocarbon platinum group metal complexes with pyrazole-derived ligands have been conducted. These studies provide insights into the structural and spectral characteristics of such complexes, broadening the understanding of their potential in various applications (Sairem, Rao, Wang, Das, & Kollipara, 2012).

Antifungal and Antibacterial Applications

• Research into pyrazole derivatives has shown their potential as antifungal and antibacterial agents, providing a basis for the development of new pharmacophores and treatments for various infections (Titi, Messali, Alqurashy, Touzani, Shiga, Oshio, Fettouhi, Rajabi, Almalki, & Hadda, 2020).

Green Chemistry Synthesis

• Pyrano[2,3-c]pyrazoles, similar in structure to 3-(3-amino-5-methyl-1H-pyrazol-1-yl)benzonitrile hydrochloride, have been synthesized using a green, solvent-free method, demonstrating an environmentally friendly approach to chemical synthesis (Al-Matar, Khalil, Adam, & Elnagdi, 2010).